Cas no 1806865-01-9 (6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1806865-01-9
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4862996
• Update Time: 2025-05-19

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-6(3-10)5(8(11)12)2-7(9)13-4/h2,8H,3H2,1H3
• InChI Key： QPFAXQVGLVLGNT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CCl)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine

Introduction to 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806865-01-9)

6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806865-01-9) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique combination of bromine, chlorine, fluorine, and methyl substituents, which endow it with a wide range of potential applications in drug discovery and development.

The structural complexity of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine makes it an attractive scaffold for the synthesis of novel bioactive molecules. The bromine substituent at the 6-position can serve as a handle for further functionalization, enabling the introduction of various pharmacophores to modulate biological activity. The chloromethyl group at the 3-position provides a reactive site for conjugation with other molecules, while the difluoromethyl group at the 4-position imparts unique electronic and steric properties that can influence binding affinity and selectivity.

Recent studies have highlighted the potential of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine in the development of novel therapeutic agents. For instance, a research group at the University of California, San Francisco, has reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases involved in cancer signaling pathways. The brominated pyridine scaffold was found to enhance the potency and selectivity of these inhibitors, making them promising candidates for further preclinical evaluation.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University explored the use of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine as a building block for the design of small molecules targeting G protein-coupled receptors (GPCRs). The difluoromethyl group was shown to improve membrane permeability and metabolic stability, while the chloromethyl functionality allowed for site-specific conjugation with fluorescent probes for imaging applications.

The versatility of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine extends beyond its use as an intermediate in drug discovery. It has also been utilized in the development of novel materials and sensors. A team at MIT demonstrated that this compound can be incorporated into polymer matrices to create materials with tunable electronic properties, making them suitable for applications in organic electronics and photovoltaics.

In addition to its synthetic utility, 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine has been studied for its potential as a probe molecule in chemical biology. Researchers at Stanford University have used this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. The ability to introduce multiple functional groups into a single scaffold allows for detailed mechanistic studies and the identification of new targets for therapeutic intervention.

The safety profile of 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine is an important consideration in its application. While it is not classified as a hazardous material, appropriate handling and storage practices should be followed to ensure laboratory safety. Studies have shown that this compound is stable under standard laboratory conditions and does not exhibit significant toxicity at relevant concentrations.

In conclusion, 6-Bromo-3-(chloromethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806865-01-9) is a valuable compound with diverse applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features make it an excellent starting point for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new uses and properties of this versatile pyridine derivative, solidifying its importance in modern scientific research.